Cas no 95641-05-7 (4-(4-Hexylcyclohexyl)aniline)
4-(4-Hexylcyclohexyl)aniline structure
Product Name:4-(4-Hexylcyclohexyl)aniline
CAS No:95641-05-7
MF:C18H29N
MW:259.429565191269
CID:2819197
PubChem ID:3738724
Update Time:2025-04-21
4-(4-Hexylcyclohexyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60395762
- 4-(Trans-4-hexylcyclohexyl)aniline
- 392727-38-7
- LABOTEST-BB LT00111978
- 95641-05-7
- SCHEMBL7753783
- AKOS024360089
- SCHEMBL10781226
- 4-(4-Hexylcyclohexyl)aniline
-
- Inchi: 1S/C18H29N/c1-2-3-4-5-6-15-7-9-16(10-8-15)17-11-13-18(19)14-12-17/h11-16H,2-10,19H2,1H3
- InChI Key: OHTJIQZQOGNDQO-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1)C1CCC(CCCCCC)CC1
Computed Properties
- Exact Mass: 259.229999929Da
- Monoisotopic Mass: 259.229999929Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 26Ų
4-(4-Hexylcyclohexyl)aniline Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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